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Compound of Interest

Compound Name: 2,3-Dimethoxyphenol

Cat. No.: B7767714 Get Quote

This guide provides a comprehensive overview of the key physical properties of 2,3-
Dimethoxyphenol, a significant compound in various research and development applications.

Intended for researchers, scientists, and drug development professionals, this document

delves into the boiling point and density of 2,3-Dimethoxyphenol, presenting not only the

established values but also the methodologies for their precise experimental determination.

The protocols described herein are designed to ensure accuracy, reproducibility, and safety in

the laboratory setting.

Introduction to 2,3-Dimethoxyphenol
2,3-Dimethoxyphenol, also known as pyrogallol 1,2-dimethyl ether, is an aromatic organic

compound with the chemical formula (CH₃O)₂C₆H₃OH.[1][2] Its structure, featuring a phenol

group with two adjacent methoxy substituents, imparts unique chemical characteristics that are

leveraged in various synthetic pathways and biological studies. For instance, it has been

utilized in studies concerning the nitrosative deamination of DNA bases induced by reactive

nitrogen species (RNS), a critical area of investigation in mutagenesis research.[1] A thorough

understanding of its physical properties is paramount for its effective and safe use in these and

other applications.

Core Physical Properties
The physical state of 2,3-Dimethoxyphenol under standard conditions is a clear orange to

brown liquid.[3] Its key physical constants are summarized in the table below.
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Physical Property Value Conditions

Boiling Point 233-234 °C 760 mmHg (lit.)

124-157 °C 17 Torr (lit.)

Density 1.182 g/mL 25 °C (lit.)[1][3][4][5]

Molecular Weight 154.16 g/mol

Appearance Clear orange to brown liquid Ambient

Refractive Index n20/D 1.539 20 °C

Experimental Determination of Physical Properties
The following sections provide detailed, field-proven methodologies for the experimental

determination of the boiling point and density of 2,3-Dimethoxyphenol. The choice of method

is critical, especially for a high-boiling and potentially viscous substance.

Boiling Point Determination: The Thiele Tube Method
For high-boiling point liquids like 2,3-Dimethoxyphenol, the Thiele tube method offers a

reliable and efficient means of determination using a small sample size.[6] This method relies

on the principle that the boiling point is the temperature at which the vapor pressure of the

liquid equals the surrounding atmospheric pressure.

Methodology:

Sample Preparation: Fill a small test tube or a Durham tube to about half-full with 2,3-
Dimethoxyphenol.

Capillary Tube Insertion: Place a capillary tube, sealed at one end, into the test tube with the

open end submerged in the liquid.

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or a wire.

The bulb of the thermometer should be level with the bottom of the test tube.

Heating: Immerse the assembly in a Thiele tube containing a high-boiling point heat-transfer

fluid, such as mineral oil or silicone oil. The heating arm of the Thiele tube is then gently and
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evenly heated.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. This is due to the expansion of the air trapped inside and the increasing

vapor pressure of the sample.

Boiling Point Identification: Continue heating until a continuous and rapid stream of bubbles

is observed. At this point, remove the heat source. The stream of bubbles will slow down and

eventually stop. The moment the liquid is drawn back into the capillary tube, record the

temperature. This is the boiling point of the liquid. The principle behind this is that at the

boiling point, the vapor pressure inside the capillary tube equals the atmospheric pressure.

As the liquid cools slightly below its boiling point, the vapor pressure drops, and the higher

atmospheric pressure forces the liquid into the capillary.

Pressure Correction: Record the ambient atmospheric pressure. If it deviates significantly

from 760 mmHg, a correction may be necessary for the most accurate determination.

Causality Behind Experimental Choices:

Thiele Tube: The design of the Thiele tube ensures uniform heating of the heat-transfer fluid

through convection, which is crucial for an accurate boiling point measurement.

Inverted Capillary Tube: This setup creates a small, enclosed space to observe the

equilibrium between the liquid's vapor pressure and the external pressure, which is the

definition of the boiling point.

Small Sample Size: This method is advantageous when working with valuable or limited

quantities of a substance.

Density Determination: The Pycnometer Method
The density of a liquid is a fundamental property defined as its mass per unit volume. For a

liquid like 2,3-Dimethoxyphenol, which may exhibit some viscosity, a pycnometer (or specific

gravity bottle) provides a precise method for density determination.

Methodology:

Pycnometer Preparation: Thoroughly clean and dry a pycnometer of a known volume.
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Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer using an analytical

balance.

Filling the Pycnometer: Fill the pycnometer with 2,3-Dimethoxyphenol, ensuring no air

bubbles are trapped. If the liquid is viscous, this may require careful, slow filling. The use of a

syringe can be beneficial.

Temperature Equilibration: Place the filled pycnometer in a constant temperature water bath

set to 25.0 °C (the temperature at which the density is cited) and allow it to equilibrate. The

liquid will expand or contract to this precise temperature.

Volume Adjustment: Carefully remove any excess liquid that may have expanded out of the

capillary opening of the stopper to ensure the volume is exactly that of the pycnometer.

Mass of Filled Pycnometer: Dry the outside of the pycnometer and weigh it accurately.

Calculation: The density is calculated using the following formula: Density = (Mass of filled

pycnometer - Mass of empty pycnometer) / Volume of pycnometer

Calibration: For the highest accuracy, the exact volume of the pycnometer can be

predetermined by performing the same procedure with a liquid of a well-known density, such

as deionized water.

Causality Behind Experimental Choices:

Pycnometer: This specialized glassware is designed to hold a precise and known volume of

liquid, which is essential for an accurate density calculation.

Constant Temperature Bath: The density of liquids is temperature-dependent. Using a

constant temperature bath ensures that the measurement is made at a standardized and

reproducible temperature.

Analytical Balance: High precision in mass measurements is critical for an accurate density

determination.

Experimental Workflow Diagram
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Boiling Point Determination (Thiele Tube)

Density Determination (Pycnometer)

Sample Preparation Fill Durham tube with 2,3-Dimethoxyphenol.
Insert inverted capillary tube. Apparatus Assembly Attach tube to thermometer.

Immerse in Thiele tube.

Assemble
Heating & Observation Gently heat Thiele tube.

Observe bubble stream.

Heat
Measurement Remove heat at continuous bubble stream.

Record temperature when liquid enters capillary.

Cool & Read

Pycnometer Preparation Clean and dry pycnometer.
Weigh empty pycnometer. Filling & Equilibration Fill with 2,3-Dimethoxyphenol.

Equilibrate at 25°C in water bath.

Fill
Final Weighing Adjust volume precisely.

Dry and weigh filled pycnometer.

Equilibrate
Calculation Density = (Mass_liquid) / (Volume_pycnometer)

Calculate

Click to download full resolution via product page

Caption: Workflow for the experimental determination of boiling point and density.

Safety and Handling
As a responsible scientist, adherence to safety protocols is non-negotiable. 2,3-
Dimethoxyphenol is classified as a hazardous substance.

Hazards: It is known to cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[1][3][7]

Handling: Avoid contact with skin and eyes. Do not breathe mist, vapors, or spray.[4] Use in

a well-ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles or

a face shield, and a lab coat.[1]

Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.

[3][4] It is incompatible with bases, acid anhydrides, and acid chlorides.[3][4]

First Aid:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.[3]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.[3]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Seek immediate medical aid.[3]

Conclusion
The accurate determination and understanding of the physical properties of 2,3-
Dimethoxyphenol, such as its boiling point and density, are fundamental to its successful

application in research and development. The methodologies outlined in this guide provide a

robust framework for obtaining reliable data while prioritizing laboratory safety. By adhering to

these protocols, scientists can ensure the integrity of their experimental work and contribute to

the advancement of their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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